Cas no 110100-10-2 (5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)-)
110100-10-2 structure
Product Name:5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)-
CAS No:110100-10-2
MF:C8H12N2OS
MW:184.258680343628
CID:2886157
Update Time:2023-08-10
5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)-
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- Inchi: 1S/C8H12N2OS/c1-8(2,11)6-4-9-7(12-3)10-5-6/h4-5,11H,1-3H3
- InChI Key: TXPMUDIZPOBVMW-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=C(C=N1)C(C)(C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 144
- XLogP3: 0.8
- Topological Polar Surface Area: 71.3
5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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